Cas no 1058458-17-5 (1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea)

• Product Name: 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea
• CAS No: 1058458-17-5
• MF: C₁₈H₁₆F₂N₄O₃
• MW: 374.341450691223
• CID: 6327796
• PubChem ID: 25882245
• Update Time: 2025-05-18

1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea
• AKOS024500529
• 1-(3,4-difluorophenyl)-3-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)urea
• 1-(3,4-difluorophenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• 1058458-17-5
• F5149-0759
• 1-(3,4-difluorophenyl)-3-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]urea

• Inchi： 1S/C18H16F2N4O3/c19-13-5-4-12(11-14(13)20)22-18(26)21-8-2-9-24-17(25)7-6-15(23-24)16-3-1-10-27-16/h1,3-7,10-11H,2,8-9H2,(H2,21,22,26)
• InChI Key： HSEBVFQRDHPBPZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(NCCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O)F

Computed Properties

• Exact Mass: 374.11904671g/mol
• Monoisotopic Mass: 374.11904671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea

Introduction to 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea (CAS No. 1058458-17-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea, identified by its CAS number 1058458-17-5, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic urea derivative exhibits a unique structural framework that combines a 3,4-difluorophenyl moiety with a furan-2-yl substituent, linked through a propyl chain to a pyridazine core. Such structural features have garnered considerable attention due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacokinetic and pharmacodynamic properties of therapeutic agents. The presence of fluorine atoms in the 3,4-difluorophenyl group contributes to increased metabolic stability, improved binding affinity, and enhanced lipophilicity, making this class of compounds particularly attractive for medicinal chemists. Moreover, the pyridazine scaffold is well-documented for its role in various bioactive molecules, often serving as a key pharmacophore in kinase inhibitors and other therapeutic interventions.

The introduction of the furan-2-yl moiety into the molecular structure of this compound adds another layer of complexity and functionality. Furan derivatives are known for their versatility in biological systems, often participating in hydrogen bonding interactions and serving as electron-withdrawing or -donating groups depending on their substitution pattern. In the context of 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea, the furan ring likely plays a crucial role in modulating the compound’s interaction with biological targets by influencing its conformational flexibility and electronic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutics. The combination of the pyridazine, urea, and furan moieties creates a multifunctional scaffold that can be further modified to optimize its biological activity. For instance, computational studies have suggested that modifications at the propyl chain linking the urea group to the pyridazine core could enhance binding affinity to specific enzymes or receptors. Such insights are derived from molecular docking simulations that predict favorable interactions between this compound and targets involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases.

Emerging research has begun to explore the pharmacological profile of derivatives similar to 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropyl}urea. Studies indicate that structurally related compounds exhibit promising activities against enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. The presence of both fluorine atoms and a furan ring has been shown to enhance binding interactions with these enzymes by improving hydrophobicity and hydrogen bonding capabilities. Additionally, preliminary in vitro assays have demonstrated that certain analogs exhibit inhibitory effects on pathways relevant to metabolic disorders and viral infections.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Key synthetic steps include condensation reactions between appropriately substituted precursors under controlled conditions to form the pyridazine core. Subsequent functionalization introduces the urea group, followed by attachment of the propyl chain bearing the furan ring at its distal end. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure regioselectivity and minimize side products.

The structural features of 1-(3,4-difluorophenyl)-3-{3-3-(furan-2-yl)-6-oxyo-l , 6 -dihydropyridazin-l -yIpropvl}urea (CAS No. 1058458-l7-S) also make it an attractive candidate for developing probes in chemical biology research. Fluorescent analogs or derivatives labeled with luminescent tags could serve as tools for studying enzyme mechanisms or protein-protein interactions in living cells. The ability to modify specific regions of this molecule allows researchers to fine-tune its properties for use as biochemical tools while retaining its inherent bioactivity.

In conclusion, 1 -( 34 -difluorophenvl ) - 13 -( 33 ( furan - 2 yl ) - 66 oxo - l , 66 dihydropvrdazine-l yl) propvl } urea ( CAS No . l058458-l7-S) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutics with tailored biological activities . Its unique combination o f functional groups , including th e * *34 -difluorophenvl* * moiety , * *fur an - 22 yl* * substituent , an d th e * *pyridazine* * core , positions it as a valuable scaffold for further medicinal chemistry exploration . As research progresses , derivatives o f this compoun d hold promise not only as lead molecules but also as essential tools i n biochemical investigations aimed at understanding disease mechanisms at a molecular level .